Cas no 1261963-03-4 (2-(5-Formylthiophen-2-YL)-4-nitrobenzoic acid)

• Product Name: 2-(5-Formylthiophen-2-YL)-4-nitrobenzoic acid
• CAS No: 1261963-03-4
• MF: C₁₂H₇NO₅S
• MW: 277.252681970596
• MDL: MFCD18319872
• CID: 2766342
• PubChem ID: 53225790
• Update Time: 2025-10-06

2-(5-Formylthiophen-2-YL)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-FORMYLTHIOPHEN-2-YL)-4-NITROBENZOIC ACID
• 2-(5-Formylthiophen-2-yl)-4-nitrobenzoic acid, 95%
• MFCD18319872
• SCHEMBL2554046
• 1261963-03-4
• DTXSID10689522
• 2-(5-Formylthiophen-2-YL)-4-nitrobenzoic acid

• MDL： MFCD18319872
• Inchi： 1S/C12H7NO5S/c14-6-8-2-4-11(19-8)10-5-7(13(17)18)1-3-9(10)12(15)16/h1-6H,(H,15,16)
• InChI Key： DWOUIKMSXSGOJA-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.00449350Da
• Monoisotopic Mass: 277.00449350Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 128Ų

Additional information on 2-(5-Formylthiophen-2-YL)-4-nitrobenzoic acid

Comprehensive Overview of 2-(5-Formylthiophen-2-YL)-4-nitrobenzoic acid (CAS No. 1261963-03-4)

2-(5-Formylthiophen-2-YL)-4-nitrobenzoic acid (CAS No. 1261963-03-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique molecular structure combining a thiophene ring with a nitrobenzoic acid moiety, serves as a versatile intermediate in the synthesis of more complex molecules. Its formyl and nitro functional groups make it particularly valuable for reactions such as condensation, reduction, and cyclization, which are pivotal in drug discovery and development.

In recent years, the demand for 2-(5-Formylthiophen-2-YL)-4-nitrobenzoic acid has surged due to its potential applications in designing novel small-molecule inhibitors and fluorescent probes. Researchers are increasingly exploring its utility in targeting specific enzymes or proteins, leveraging its electron-withdrawing nitro group to enhance binding affinity. Additionally, its thiophene backbone aligns with the growing interest in heterocyclic compounds, which are widely used in agrochemicals, dyes, and organic electronics.

The synthesis of 2-(5-Formylthiophen-2-YL)-4-nitrobenzoic acid typically involves multi-step organic reactions, including Vilsmeier-Haack formylation and nitration. These processes require precise control of reaction conditions to achieve high yields and purity, making it a subject of interest for chemists optimizing green chemistry protocols. With sustainability becoming a global priority, efforts to reduce waste and improve energy efficiency in the production of such intermediates are gaining traction.

From an analytical perspective, CAS No. 1261963-03-4 is often characterized using techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for pharmaceutical applications. Its solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, further enhances its practicality in laboratory settings.

Beyond its chemical properties, 2-(5-Formylthiophen-2-YL)-4-nitrobenzoic acid is frequently discussed in the context of structure-activity relationship (SAR) studies. By modifying its functional groups, researchers can fine-tune the biological activity of derived compounds, addressing challenges in drug resistance and selectivity. This adaptability makes it a cornerstone in the development of next-generation therapeutics for diseases like cancer and infectious disorders.

In the realm of material science, this compound's conjugated system and electron-deficient nitro group contribute to its potential use in organic semiconductors and photovoltaic materials. As renewable energy solutions gain momentum, the exploration of such π-conjugated molecules for solar cells and light-emitting diodes (LEDs) has become a hot topic.

For those sourcing 2-(5-Formylthiophen-2-YL)-4-nitrobenzoic acid, quality assurance is paramount. Reputable suppliers provide certificates of analysis (CoA) and adhere to Good Manufacturing Practices (GMP) to ensure consistency. Storage recommendations typically include protection from light and moisture, as these factors can degrade the compound over time.

In summary, CAS No. 1261963-03-4 represents a critical building block in modern chemistry, bridging gaps between academia and industry. Its multifaceted applications—from medicinal chemistry to advanced materials—underscore its importance in addressing contemporary scientific challenges. As research continues to evolve, this compound is poised to play an even greater role in innovations that shape our future.